7-(4-chlorophenyl)-2-ethylpyrido[4,3-e][1,2,4]triazolo[5,1-c][1,2,4]triazin-6(7H)-one

• IUPAC Name: 11-(4-chlorophenyl)-4-ethyl-2,3,5,7,8,11-hexazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C15H11ClN6O/c1-2-12-17-15-19-18-13-11(22(15)20-12)7-8-21(14(13)23)10-5-3-9(16)4-6-10/h3-8H,2H2,1H3
• InChI Key: RIHQRLWQHUZPTM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C3=C(C(=O)N(C=C3)C4=CC=C(C=C4)Cl)N=NC2=N1
• Molecular Formula: C15H11ClN6O
• Molecular Weight: 326.74 g/mol

Description

Triazolo-triazine derivatives are a class of compounds that have been studied for various applications, including as energetic materials and as inhibitors in cancer treatment. They are characterized by a fused ring structure containing multiple nitrogen atoms.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of substituted tetrazines or fused ring systems. For example, one method involves the reaction of monosubstituted tetrazine or tetrazine-based fused rings as starting materials.

Molecular Structure Analysis

The molecular structure of these compounds is characterized by a fused ring system containing multiple nitrogen atoms. The exact structure would depend on the specific substituents attached to the ring.

Chemical Reactions Analysis

The chemical reactions involving these compounds can vary widely depending on the specific substituents present. Some derivatives have been synthesized using monosubstituted tetrazine or tetrazine-based fused rings as starting materials.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary widely. Some derivatives exhibit excellent insensitivity toward external stimuli and good detonation performance, suggesting potential use as energetic materials.

Mechanism of Action

The mechanism of action of these compounds can also vary depending on their specific structure and application. For example, some derivatives have been studied as inhibitors of CDK2, a protein involved in cell cycle regulation.

Safety and Hazards

The safety and hazards associated with these compounds would depend on their specific structure and application. Some derivatives are insensitive to external stimuli, suggesting they may be relatively safe to handle.

Future Directions

Future research could involve the design of next-generation fused ring energetic materials for different applications. This could involve altering the kind or site of the substituent groups.